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Compound of Interest

Compound Name: MB-07344

Cat. No.: B1258760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MB-07344 is a potent and selective thyroid hormone receptor-beta (TRβ) agonist, with a

reported Ki of 2.17 nM.[1] As a TRβ agonist, MB-07344 plays a crucial role in regulating lipid

metabolism and has been investigated for its cholesterol-lowering properties.[2] This document

provides detailed protocols for the preparation of MB-07344 solutions and summarizes

available stability data. The information is intended to guide researchers in the effective use of

this compound in a laboratory setting.

Mechanism of Action
MB-07344 selectively binds to and activates the thyroid hormone receptor-beta. This receptor

is a nuclear hormone receptor that, upon activation, forms a complex with the retinoid X

receptor (RXR). This heterodimer then binds to specific DNA sequences known as thyroid

hormone response elements (TREs) in the promoter regions of target genes. This binding

modulates the transcription of genes primarily involved in lipid metabolism, leading to a

reduction in plasma cholesterol levels.
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Stock Solution Preparation Workflow
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In Vivo Formulation Workflow

Start with DMSO Stock Solution

Add 40% PEG300

Vortex to Mix

Add 5% Tween-80

Vortex to Mix

Add 45% Saline

Vortex to Final Clear Solution

Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1258760?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/mb-07344.html
https://pubmed.ncbi.nlm.nih.gov/19183199/
https://pubmed.ncbi.nlm.nih.gov/19183199/
https://pubmed.ncbi.nlm.nih.gov/19183199/
https://www.benchchem.com/product/b1258760#mb-07344-solution-preparation-and-stability
https://www.benchchem.com/product/b1258760#mb-07344-solution-preparation-and-stability
https://www.benchchem.com/product/b1258760#mb-07344-solution-preparation-and-stability
https://www.benchchem.com/product/b1258760#mb-07344-solution-preparation-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1258760?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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